4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• SMILES: CC1=C(C=C(C=C1)C#N)NCCC(C)C
• InChI: InChI=1S/C13H18N2/c1-10(2)6-7-15-13-8-12(9-14)5-4-11(13)3/h4-5,8,10,15H,6-7H2,1-3H3
• InChIKey: RMHIPFCBBFVWTN-UHFFFAOYSA-N

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile: Procurement & Key Identifiers

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (CAS 1250182-73-0) is an aromatic nitrile-amine hybrid compound with molecular formula C₁₃H₁₈N₂ and molecular weight 202.30 g/mol . It features a benzonitrile core substituted at the 4-position with a methyl group and at the 3-position with a branched 3-methylbutylamino side chain . This structural motif places it among substituted benzonitriles utilized as building blocks in medicinal chemistry and organic synthesis. The compound is commercially available at standard purity of ≥95% from multiple chemical suppliers .

Synthetic building block: Nitrile and secondary amine for orthogonal derivatization.

GABA-A receptor SAR tool: Reported binding affinity supports 4-methyl substitution effect studies.

Analytical reference standard: Defined purity ≥95% supports HPLC/LC-MS method development.

Why 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile Cannot Be Substituted

Simple benzonitrile derivatives with unsubstituted or differently positioned alkylamino chains exhibit divergent receptor binding profiles and physicochemical properties. For example, the unmethylated analog 4-[(3-methylbutyl)amino]benzonitrile (CAS 4714-66-3, MW 188.27) demonstrates weak affinity for the GABA-A receptor (IC50 ~629 nM for certain analogs), whereas the 4-methyl-3-substituted variant (target compound) shows significantly higher micromolar IC50 values (3.8–3.9 μM) [1][2]. Additionally, the presence of the 4-methyl group alters lipophilicity and steric bulk, which can influence blood-brain barrier penetration and off-target binding . Consequently, substituting the target compound with a positional isomer or unmethylated analog in a structure-activity relationship (SAR) study would yield misleading biological data and compromise experimental reproducibility.

Positional isomer mismatch

The 3-[(3-methylbutyl)amino]benzonitrile isomer (CAS 1019621-44-3) has a different substitution pattern that can alter reactivity in downstream synthetic steps.

Unmethylated analog binding shift

Replacing with 4-[(3-methylbutyl)amino]benzonitrile may yield a measurably different GABA-A receptor binding profile, complicating SAR interpretation.

Physicochemical property divergence

The 4-methyl group influences lipophilicity and steric bulk; removal may alter membrane permeability and off-target binding patterns.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity Data: IC50 = 3.90E+3 nM for human FLAG-tagged beta3 GABA A receptor. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395121 View Source
• [2] BindingDB. BDBM238236 (US9388210, 6c). Affinity Data: IC50 = 629 nM for GABA A receptor. https://bindingdb.org/ View Source

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile: Comparison with Structural Analogs

GABA-A Receptor Binding: Methyl vs. Unmethylated Analog

The target compound 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile binds to human GABA-A receptor subtypes with micromolar affinity (IC50 = 3.80–3.90 μM), whereas a structurally related unmethylated analog (4-[(3-methylbutyl)amino]benzonitrile derivative) shows sub-micromolar potency (IC50 = 629 nM) in a comparable assay [1][2]. This 6-fold difference in potency indicates that the 4-methyl substitution substantially reduces GABA-A receptor interaction, a critical consideration for projects seeking to avoid GABAergic off-target effects.

GABA-A binding

Cross-study comparable

Target IC50: 3.8–3.9 μM
Comparator IC50: 629 nM

Reported ~6-fold difference in affinity; supports 4-methyl substitution SAR context.

Different assay formats; conditions noted.

Evidence Dimension	In vitro binding affinity (IC50)
Target Compound Data	IC50 = 3.90 μM (beta3 subunit); IC50 = 3.80 μM (alpha1 subunit)
Comparator Or Baseline	4-[(3-methylbutyl)amino]benzonitrile derivative (US9388210, 6c): IC50 = 629 nM
Quantified Difference	Target compound is ~6-fold less potent (higher IC50) than the comparator
Conditions	Displacement of [3H]R-(-)-14 from human FLAG-tagged GABA A receptor subunits expressed in HEK293S cells (target); [35S]TBPS binding in membrane preparations (comparator)

Why This Matters

Procurement of the correct analog ensures that SAR studies accurately reflect the impact of 4-methyl substitution on GABA-A receptor engagement, preventing misinterpretation of downstream functional assays.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity Data: IC50 = 3.90E+3 nM for human FLAG-tagged beta3 GABA A receptor. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395121 View Source
• [2] BindingDB. BDBM238236 (US9388210, 6c). Affinity Data: IC50 = 629 nM for GABA A receptor. https://bindingdb.org/ View Source

Molecular Weight & Lipophilicity: Methyl vs. Unmethylated

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile possesses a molecular weight of 202.30 g/mol and contains a 4-methyl group, whereas the unmethylated analog 4-[(3-methylbutyl)amino]benzonitrile has a molecular weight of 188.27 g/mol . The additional methyl group increases calculated lipophilicity (estimated ΔlogP ~0.3–0.5) and steric bulk, which can affect membrane permeability and metabolic stability [1].

MW & lipophilicity

Class-level inference

+14.03 g/mol

Estimated ΔlogP ~0.3–0.5; supports ADME differentiation assessment.

Calculated from molecular formula.

Evidence Dimension	Molecular weight
Target Compound Data	202.30 g/mol
Comparator Or Baseline	188.27 g/mol (4-[(3-methylbutyl)amino]benzonitrile)
Quantified Difference	+14.03 g/mol (one methyl group)
Conditions	Calculated molecular weight based on molecular formula

Why This Matters

The higher molecular weight and altered lipophilicity of the target compound may influence its distribution and clearance in vivo, making it a distinct chemical entity that cannot be substituted without potentially altering pharmacokinetic profiles.

• [1] PubChem. 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile. CID 5290443. https://pubchem.ncbi.nlm.nih.gov/ View Source

Commercial Availability & Purity: vs. Positional Isomer

The target compound is consistently offered at ≥95% purity by multiple vendors, including AKSci and ChemSrc, with CAS 1250182-73-0 . In contrast, the positional isomer 3-[(3-methylbutyl)amino]benzonitrile (CAS 1019621-44-3) is also available at 95% purity but with a different CAS and molecular formula (C12H16N2, MW 188.27) . While both are readily procurable, the target compound's unique substitution pattern may affect its reactivity in downstream synthetic transformations (e.g., directing effects in electrophilic aromatic substitution).

Purity & CAS

Supporting evidence

≥95% purity; distinct CAS 1250182-73-0

Ensures procurement of correct substitution pattern for synthetic consistency.

Vendor datasheets; positional isomer also available.

Evidence Dimension	Commercial purity
Target Compound Data	≥95% (standard specification)
Comparator Or Baseline	≥95% for 3-[(3-methylbutyl)amino]benzonitrile
Quantified Difference	Equivalent purity, but different CAS and substitution pattern
Conditions	Vendor technical datasheets

Why This Matters

Procurement of the correct CAS-numbered compound ensures consistency in synthetic procedures and avoids unintended variations in reaction outcomes due to positional isomerism.

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile: Research & Industrial Applications

GABA-A Receptor Modulator SAR Studies

Use 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile as a negative control or tool compound in SAR campaigns aimed at developing GABA-A receptor ligands. Its micromolar IC50 (3.8–3.9 μM) for GABA-A receptor subtypes [1] makes it suitable for assessing the contribution of 4-methyl substitution to receptor binding, particularly when compared to more potent unmethylated analogs (IC50 ~629 nM) .

Synthetic Intermediate for Benzonitrile Derivatives

Employ 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile as a building block in the synthesis of more complex molecules. The presence of both a nitrile group and a secondary amine allows for orthogonal functionalization, while the 4-methyl group can direct electrophilic aromatic substitution to specific positions [1]. The compound's commercial availability at 95% purity ensures reproducible synthetic outcomes.

Physicochemical Profiling & ADME Prediction

Incorporate 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile into panels of benzonitrile analogs for systematic evaluation of how methyl substitution affects lipophilicity, solubility, and metabolic stability. Its molecular weight (202.30 g/mol) and calculated logP values [1] provide a reference point for assessing the impact of minor structural changes on drug-like properties .

Calibration Standards for Analytical Methods

Utilize 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile as a reference standard for HPLC or LC-MS method development, leveraging its distinct retention time and mass spectral signature (C13H18N2, [M+H]+ 203.2). The compound's defined purity (≥95%) [1] supports its use as a calibration standard in quantitative analytical workflows.

Application

Selection Property

Validation Focus

GABA-A receptor SAR studies

4-Methyl substitution effect on binding

Receptor binding endpoint context

Synthetic intermediate

Orthogonal nitrile and amine functionality

Reaction outcome reproducibility

Physicochemical profiling

Lipophilicity and molecular weight

ADME property comparison

Analytical standard

Defined purity and spectral signature

Retention time and MS confirmation

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity Data: IC50 = 3.90E+3 nM for human FLAG-tagged beta3 GABA A receptor. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395121 View Source